Cas no 566-03-0 (Tetrahydrodehydrocorticosterone)

• Product name: Tetrahydrodehydrocorticosterone
• CAS No: 566-03-0
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 371321
• PubChem ID: 223684

Tetrahydrodehydrocorticosterone Chemical and Physical Properties

Names and Identifiers

• Pregnane-11,20-dione,3,21-dihydroxy-, (3a,5b)-
• 3-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-11-one
• 5-B-PREGNANE-3-A-21-DIOL-11-20-DIONE
• Tetrahydrodehydrocor
• TETRAHYDRODEHYDROCOR​TICOSTERONE
• Tetrahydrodehydrocor?ticosterone
• 3alpha,21-dihydroxy-5beta-pregnane-11,20-dione
• tetrahydro-11-dehydrocorticosterone
• tetrahydro-Kendall's A
• HY-W588255
• EINECS 209-295-2
• NSC 11574
• 9CC60D5C-C0F1-40A6-AC82-41665186A079
• CS-0644144
• 5beta-pregnan-3alpha,21-diol-11,20-dione
• NS00042799
• NSC11574
• NSC-11574
• DTXSID501293596
• Pregnane-3alpha,21-diol-11,20-dione, 5beta-
• SCHEMBL2512342
• 566-03-0
• (3R,5R,8S,9S,10S,13S,14S,17S)-3-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-11-one
• C05478
• 5beta-Pregnane-3alpha,21-diol-11,20-dione
• Tetrahydrodehydrocorticosterone

• Inchi： InChI=1S/C21H32O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12-16,19,22-23H,3-11H2,1-2H3/t12-,13-,14+,15+,16-,19-,20+,21+/m1/s1
• InChI Key： XWYBFXIUISNTQG-RHBMFIQRSA-N
• SMILES： CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4C(=O)CO)C)O

Computed Properties

• Exact Mass: 348.23016
• Monoisotopic Mass: 348.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 74.6
• LogP: 2.74660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids